Cas no 29540-51-0 (1,2,3-Oxadiazolium,5-amino-4-methyl-3-(1-methyl-2-phenylethyl)-, chloride (1:1))

• Product name: 1,2,3-Oxadiazolium,5-amino-4-methyl-3-(1-methyl-2-phenylethyl)-, chloride (1:1)
• CAS No: 29540-51-0
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 269423
• PubChem ID: 207268

1,2,3-Oxadiazolium,5-amino-4-methyl-3-(1-methyl-2-phenylethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-amino-4-methyl-3-(1-methyl-2-phenylethyl)-, chloride (1:1)
• 4-methyl-3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-amine,chloride
• 5-Amino-4-methyl-3-(1-phenylpropan-2-yl)-3H-1,2,3-oxadiazol-1-ium chloride
• DTXSID20952037
• Sydnone imine, 4-methyl-3-(alpha-methylphenethyl)-, monohydrochloride
• 4-Methyl-3-(alpha-methylphenethyl)sydnone imine monohydrochloride
• 29540-51-0

• Inchi： InChI=1S/C12H16N3O.ClH/c1-9(8-11-6-4-3-5-7-11)15-10(2)12(13)16-14-15;/h3-7,9H,8,13H2,1-2H3;1H/q+1;/p-1
• InChI Key： YPNTWKCXJIVICF-UHFFFAOYSA-M
• SMILES： [Cl-].C1C=CC(CC([N+]2=NOC(N)=C2C)C)=CC=1

Computed Properties

• Exact Mass: 236.9731
• Monoisotopic Mass: 253.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.21